![molecular formula C21H18O9 B12321647 Vesuvianic acid](/img/structure/B12321647.png)
Vesuvianic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Vesuvianic acid is a naturally occurring compound found in certain lichen species, particularly within the genus Stereocaulon . It is a secondary metabolite that belongs to the class of depsidones, which are known for their diverse biological activities . The chemical structure of this compound is characterized by the presence of multiple hydroxyl and methoxy groups, contributing to its unique chemical properties .
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of vesuvianic acid involves several steps, starting from simpler organic compounds. One common method includes the use of stictic acid as a precursor, which undergoes etherification to form this compound . The reaction typically requires an acidic catalyst and an appropriate solvent to facilitate the formation of the ethyl ether derivative .
Industrial Production Methods: extraction from natural sources involves solvent extraction followed by purification using chromatographic techniques . The yield and purity of this compound can be optimized by adjusting the extraction conditions and using advanced purification methods.
Chemical Reactions Analysis
Types of Reactions: Vesuvianic acid undergoes various chemical reactions, including:
Oxidation: this compound can be oxidized to form different derivatives, depending on the oxidizing agent used.
Substitution: Substitution reactions, particularly involving the hydroxyl and methoxy groups, can yield a variety of substituted products.
Common Reagents and Conditions:
Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.
Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are frequently used.
Substitution: Reagents like alkyl halides and acyl chlorides are employed under basic or acidic conditions.
Major Products Formed: The major products formed from these reactions include various ether and ester derivatives, which can exhibit different biological activities compared to the parent compound .
Scientific Research Applications
Vesuvianic acid has been the subject of extensive scientific research due to its diverse biological activities. Some of its notable applications include:
Comparison with Similar Compounds
Vesuvianic acid can be compared with other similar compounds, such as:
Stictic Acid: Both compounds share a similar structure, but this compound is an ethyl ether derivative of stictic acid.
Usnic Acid: Another lichen-derived compound with notable antimicrobial and antioxidant properties.
Diffractaic Acid: Similar in structure and biological activity, but differs in the specific functional groups present.
Uniqueness: this compound’s unique combination of hydroxyl and methoxy groups, along with its ether linkage, distinguishes it from other depsidones and contributes to its specific biological activities .
Properties
Molecular Formula |
C21H18O9 |
---|---|
Molecular Weight |
414.4 g/mol |
IUPAC Name |
17-ethoxy-13-hydroxy-5-methoxy-7,12-dimethyl-9,15-dioxo-2,10,16-trioxatetracyclo[9.7.0.03,8.014,18]octadeca-1(11),3(8),4,6,12,14(18)-hexaene-4-carbaldehyde |
InChI |
InChI=1S/C21H18O9/c1-5-27-21-14-13(20(25)30-21)15(23)9(3)16-18(14)28-17-10(7-22)11(26-4)6-8(2)12(17)19(24)29-16/h6-7,21,23H,5H2,1-4H3 |
InChI Key |
MVXUYXFLAIPLJT-UHFFFAOYSA-N |
Canonical SMILES |
CCOC1C2=C(C(=C(C3=C2OC4=C(C(=CC(=C4C=O)OC)C)C(=O)O3)C)O)C(=O)O1 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.